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Compound of Interest

Compound Name: Tecarfarin-d4

Cat. No.: B1154290

An In-depth Technical Guide to Tecarfarin
For Researchers, Scientists, and Drug Development Professionals
Introduction

Tecarfarin (ATI-5923) is a novel, orally active vitamin K antagonist (VKA) currently in late-stage
clinical development as an anticoagulant.[1][2] It is designed to offer a safer and more
predictable anticoagulation profile compared to warfarin, the long-standing standard of care in
VKA therapy.[1] Tecarfarin's unique metabolic pathway, which avoids the highly variable
cytochrome P450 (CYP450) system, positions it as a promising alternative for patients
requiring chronic anticoagulation, particularly those with comorbidities or those taking multiple
medications.[1][3]

A Note on Tecarfarin-d4

This guide focuses on Tecarfarin. The deuterated isotopologue, Tecarfarin-d4, is likely utilized
as an internal standard in analytical methodologies, such as mass spectrometry, to ensure the
accuracy of Tecarfarin quantification in biological samples. Detailed public information
regarding the specific chemical structure and properties of Tecarfarin-d4 is not readily
available.

Chemical Structure and Properties

Tecarfarin is a structural analogue of warfarin.[4] Its chemical and physical properties are
summarized below.
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Property Value Source

(1,1,1,3,3,3-hexafluoro-2-

methylpropan-2-yl) 4-[(4-
IUPAC Name ylpropan-2-yl) 4-( s
hydroxy-2-oxochromen-3-

yl)methyl]benzoate
Molecular Formula C21H14F605 [41[6]
Molar Mass 460.328 g-mol-1 [5]
CAS Number 867257-26-9 [4][5]
Synonyms ATI-5923, Tecarfarinum [4]
Sodium Salt CAS 1004551-83-0 [7]
Sodium Salt Formula C21H13F6Na05 [7]
Sodium Salt Molar Mass 482.3 g/mol [7]

Mechanism of Action

Tecarfarin, like warfarin, exerts its anticoagulant effect by inhibiting the vitamin K epoxide
reductase (VKOR) enzyme.[6] This enzyme is crucial for the carboxylation and subsequent
activation of vitamin K-dependent clotting factors I, VII, IX, and X, as well as the anticoagulant
proteins C and S. By blocking VKOR, Tecarfarin reduces the pool of active clotting factors,
thereby prolonging the time to clot formation.

Figure 1: Tecarfarin's Mechanism of Action.

Pharmacokinetics and Metabolism

The key differentiator of Tecarfarin from warfarin lies in its metabolic pathway. While warfarin is
primarily metabolized by the CYP450 enzyme system (mainly CYP2C9), which is prone to
genetic variations and drug-drug interactions, Tecarfarin is metabolized by human
carboxylesterase 2 (hCE-2).[1] This esterase-mediated hydrolysis results in a single, inactive
carboxylic acid metabolite (ATI-5900), which is then renally excreted.[3] This metabolic route is
less susceptible to genetic polymorphisms and interactions with other drugs, potentially leading
to a more stable and predictable anticoagulant response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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